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Compound of Interest

Compound Name: 2-PMPA (sodium)

Cat. No.: B610145 Get Quote

A Potent and Selective Inhibitor of Glutamate
Carboxypeptidase II for Neuroscience Research
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Phosphonomethyl)pentanedioic acid (2-PMPA) sodium salt is a highly potent and selective

inhibitor of Glutamate Carboxypeptidase II (GCPII), an enzyme also known as N-acetylated-

alpha-linked-acidic dipeptidase (NAALADase).[1][2][3][4] GCPII is a key enzyme in the central

nervous system responsible for the hydrolysis of the neuropeptide N-acetyl-aspartyl-glutamate

(NAAG) into N-acetylaspartate (NAA) and glutamate.[5][6] By inhibiting GCPII, 2-PMPA

elevates the extracellular concentration of NAAG, which has significant neuromodulatory

effects, primarily through the activation of type 3 metabotropic glutamate receptors (mGluR3).

[1] This mechanism makes 2-PMPA a valuable research tool for investigating the role of the

NAAG/GCPII/mGluR3 system in various neurological and psychiatric disorders. This guide

provides a comprehensive overview of 2-PMPA sodium salt, including its chemical properties,

mechanism of action, experimental data, and relevant protocols.

Chemical and Physical Properties
2-PMPA sodium salt is the tetrasodium salt of 2-(Phosphonomethyl)pentanedioic acid.[1][7] Its

chemical properties are summarized in the table below. The presence of multiple acidic

functionalities makes it a highly polar compound.[5][8]
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Property Value Reference

IUPAC Name

Sodium 2-

(phosphonomethyl)pentanedio

ate

[1]

Synonyms

PMPA sodium; PMPA sodium

salt; PMPA Na; PMPA

tetrasodium salt

[1][7]

Molecular Formula C6H7Na4O7P [1]

Molecular Weight 314.05 g/mol [1]

CAS Number 373645-42-2 [1]

Appearance White to off-white powder

Solubility Soluble in water [5]

Storage

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).

[1]

Mechanism of Action
The primary mechanism of action of 2-PMPA is the potent and selective inhibition of GCPII.[2]

[3][4] The molecular structure of 2-PMPA is designed to mimic the natural substrate of GCPII,

NAAG. It contains a pentanedioic acid (glutarate) moiety that binds to the glutamate recognition

site of the enzyme and a phosphonate group that chelates the zinc ions essential for the

enzyme's catalytic activity.[1] This dual interaction results in a very high affinity and potent

inhibition of the enzyme.

The inhibition of GCPII by 2-PMPA leads to an increase in the extracellular levels of NAAG.[1]

NAAG, in turn, acts as an agonist at presynaptic mGluR3 receptors.[1][6] Activation of these

autoreceptors leads to a decrease in the release of glutamate, thereby dampening excessive

glutamatergic transmission.[1] This modulation of glutamate levels is believed to be the basis

for the neuroprotective effects observed with 2-PMPA in various preclinical models of

neurological disorders.[4][6]
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Figure 1: Signaling pathway of 2-PMPA sodium salt.

Quantitative Data
In Vitro Potency

Parameter Value Target Reference

IC50 300 pM

Glutamate

Carboxypeptidase II

(GCPII)

[2][3][5]

Ki ~1 nM

Glutamate

Carboxypeptidase II

(GCPII)

[4]

Kd 2 nM Rat brain membranes [9]

In Vivo Pharmacokinetics in Rodents
The pharmacokinetic profile of 2-PMPA has been investigated in rodents, revealing rapid

absorption and elimination following systemic administration. Its high polarity limits oral

bioavailability and brain penetration.[8][10][11]
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Species
Dose &
Route

Cmax Tmax t1/2 AUC
Brain/Pl
asma
Ratio

Referen
ce

Rat

100

mg/kg,

i.p.

275

µg/mL
0.25 h 0.64 h

210

µg·h/mL
0.018 [8]

Rat

30

mg/kg,

i.p.

49.5

µg/mL
0.167 h 0.99 h

50.3

µg·h/mL
< 0.02 [11]

Mouse

10

mg/kg,

i.v.

108.6 ±

9.5

nmol/mL

- -

104 ± 19

h·nmol/m

L

1.5% [10]

Experimental Protocols
GCPII Inhibition Assay (General Protocol)
This protocol outlines a general method for determining the inhibitory activity of 2-PMPA on

GCPII.

Materials:

Recombinant human GCPII

NAAG (substrate)

2-PMPA sodium salt

Glutamate dehydrogenase

NAD+

Assay buffer (e.g., Tris-HCl, pH 7.4)

96-well microplate
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Microplate reader

Procedure:

Prepare a stock solution of 2-PMPA sodium salt in assay buffer.

Create a serial dilution of the 2-PMPA stock solution to generate a range of inhibitor

concentrations.

In a 96-well plate, add the GCPII enzyme to each well.

Add the different concentrations of 2-PMPA to the wells and incubate for a pre-determined

time (e.g., 15 minutes) at 37°C to allow for inhibitor binding.

Initiate the enzymatic reaction by adding the substrate, NAAG, to each well.

Simultaneously, add glutamate dehydrogenase and NAD+ to the wells. The glutamate

produced by GCPII activity will be converted by glutamate dehydrogenase, leading to the

reduction of NAD+ to NADH.

Monitor the increase in absorbance at 340 nm (due to NADH production) over time using a

microplate reader.

Calculate the rate of reaction for each inhibitor concentration.

Plot the reaction rate as a function of the inhibitor concentration and fit the data to a suitable

model (e.g., four-parameter logistic equation) to determine the IC50 value.

In Vivo Microdialysis for Neurotransmitter Level
Assessment
This protocol describes a method to measure extracellular neurotransmitter levels in the brain

of a freely moving rodent following 2-PMPA administration.

Materials:

2-PMPA sodium salt
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Stereotaxic apparatus

Microdialysis probes

Syringe pump

Fraction collector

HPLC system with electrochemical or fluorescence detection

Artificial cerebrospinal fluid (aCSF)

Anesthetic

Procedure:

Anesthetize the animal and place it in a stereotaxic frame.

Surgically implant a guide cannula targeting the brain region of interest (e.g., prefrontal

cortex, nucleus accumbens).

Allow the animal to recover from surgery for several days.

On the day of the experiment, insert a microdialysis probe through the guide cannula.

Perfuse the probe with aCSF at a constant low flow rate (e.g., 1-2 µL/min) using a syringe

pump.

Collect baseline dialysate samples for a specified period (e.g., 1-2 hours) using a fraction

collector.

Administer 2-PMPA sodium salt (e.g., via intraperitoneal injection).

Continue collecting dialysate samples for several hours post-administration.

Analyze the concentration of neurotransmitters (e.g., glutamate, NAAG) in the dialysate

samples using an appropriate HPLC method.

Express the post-treatment neurotransmitter levels as a percentage of the baseline levels.
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Figure 2: In vivo microdialysis experimental workflow.
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Conclusion
2-PMPA sodium salt is a powerful and specific tool for researchers investigating the

glutamatergic system and the role of GCPII and NAAG in the central nervous system. Its ability

to modulate glutamate release through a unique mechanism of action provides a valuable

pharmacological agent for studying a wide range of neurological and psychiatric conditions.

While its pharmacokinetic properties present challenges for in vivo applications, particularly

concerning oral bioavailability and brain penetration, various administration routes and prodrug

strategies are being explored to overcome these limitations. The detailed information and

protocols provided in this guide aim to facilitate the effective use of 2-PMPA sodium salt in

advancing neuroscience research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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